Cas no 131467-23-7 (Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester)
131467-23-7 structure
Product Name:Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester
CAS No:131467-23-7
MF:C10H12ClNO4S
MW:277.724580764771
CID:1228135
Update Time:2024-08-03
Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester
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- Inchi: 1S/C10H12ClNO4S/c1-2-16-10(13)7-12-17(14,15)9-5-3-8(11)4-6-9/h3-6,12H,2,7H2,1H3
- InChI Key: DASIJJNKFKCFNK-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CNS(C1=CC=C(Cl)C=C1)(=O)=O
Computed Properties
- Exact Mass: 277.01766
- Monoisotopic Mass: 277.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.354±0.06 g/cm3(Predicted)
- Boiling Point: 398.0±52.0 °C(Predicted)
- PSA: 72.47
- pka: 8.67±0.50(Predicted)
Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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